1-(1-Benzyl-piperidin-4-yl)-piperazine

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)piperazine
• InChI: InChI=1S/C16H25N3/c1-2-4-15(5-3-1)14-18-10-6-16(7-11-18)19-12-8-17-9-13-19/h1-5,16-17H,6-14H2
• InChI Key: MDLTWIOGYBLZDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCNCC2)CC3=CC=CC=C3
• Molecular Formula: C16H25N3
• DSSTOX Substance ID: DTXSID90356684
• Molecular Weight: 259.39 g/mol
• CAS RN: 180532-65-4

Description

“1-(1-Benzyl-piperidin-4-yl)-piperazine” is a chemical compound. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The buyer assumes responsibility to confirm the product’s identity and/or purity.

Scientific Research Applications

1. α1-Adrenergic Receptor Antagonistic Activities

Research indicates that compounds similar to 1-(1-Benzyl-piperidin-4-yl)-piperazine have been evaluated for their α1-adrenergic receptor (α1-AR) antagonistic activities. Such compounds show potential in modulating α1-AR, which could have implications in treating conditions related to this receptor, like hypertension and benign prostatic hyperplasia (Jia Li et al., 2008).

2. Crystal Structure and Intermolecular Interactions

Studies on compounds structurally related to 1-(1-Benzyl-piperidin-4-yl)-piperazine focus on their crystal structures and intermolecular interactions. This research is valuable in understanding the physical and chemical properties of these compounds, which is critical in drug design and development (N. Ullah & H. Stoeckli-Evans, 2021).

3. Metabolism in Pharmaceutical Compounds

Piperazine derivatives are investigated for their role in the metabolism of pharmaceutical compounds. Understanding the metabolic pathways and the enzymes involved is crucial for developing effective and safe medications (Mette G. Hvenegaard et al., 2012).

4. Development of Atypical Antipsychotics

Research has been conducted on the synthesis of piperazine and piperidine derivatives, including 1-(1-Benzyl-piperidin-4-yl)-piperazine, as potential atypical antipsychotic drugs. These compounds are evaluated for their efficacy in behavioral models predictive of antipsychotic activity, indicating their potential use in psychiatric medicine (J. Bolós et al., 1996).

5. Non-Selective Inhibition of Acetyl-CoA Carboxylase

Novel (4-piperidinyl)-piperazine derivatives have been synthesized and evaluated as ACC1/2 non-selective inhibitors. These compounds have applications in reducing hepatic de novo fatty acid synthesis, which could be significant in metabolic disease treatments (Tomomichi Chonan et al., 2011).

6. Antidiabetic Activity

Piperazine derivatives have been identified as potential antidiabetic agents. They have been shown to increase insulin secretion in a rat model of diabetes, presenting a new avenue for diabetes treatment (G. Le Bihan et al., 1999).

7. Sperm-Immobilizing Agents

Some piperazine derivatives have been investigated for their spermicidal activities, indicating their potential application in contraceptive technologies (Santosh Jangir et al., 2014).

8. Anti-Acetylcholinesterase Activity

1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, related to 1-(1-Benzyl-piperidin-4-yl)-piperazine, have shown potent anti-acetylcholinesterase activity. This is relevant in the development of treatments for conditions like Alzheimer’s disease (H. Sugimoto et al., 1990).

9. Anti-HIV Activity

Some piperazine derivatives have been synthesized for their potential anti-HIV activity, indicating a role in developing new non-nucleoside reverse transcriptase inhibitors (N. Al-Masoudi et al., 2007).

10. HIV-1 Entry Inhibitors

Novel 1,4-disubstituted piperidine/piperazine derivatives have been designed as CCR5 antagonist-based HIV-1 entry inhibitors. They show potent anti-HIV-1 activities, suggesting their potential in HIV-1 therapies (Mingxin Dong et al., 2012).